Cas no 2034370-70-0 (N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide)

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide structure
2034370-70-0 structure
Product name:N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide
CAS No:2034370-70-0
MF:C19H18N6OS
MW:378.450821399689
CID:6238249
PubChem ID:92129409

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide
    • N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzo[b]thiophene-2-carboxamide
    • N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-benzothiophene-2-carboxamide
    • F6524-5405
    • AKOS026694617
    • N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
    • 2034370-70-0
    • Inchi: 1S/C19H18N6OS/c26-19(15-11-13-5-1-2-6-14(13)27-15)20-12-18-22-21-16-7-8-17(23-25(16)18)24-9-3-4-10-24/h1-2,5-8,11H,3-4,9-10,12H2,(H,20,26)
    • InChI Key: GKJLBSJPDYNOOG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O

Computed Properties

  • Exact Mass: 378.12628039g/mol
  • Monoisotopic Mass: 378.12628039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 2.8

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-5405-5μmol
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
5μmol
$63.0 2023-09-05
Life Chemicals
F6524-5405-15mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F6524-5405-10μmol
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
10μmol
$69.0 2023-09-05
Life Chemicals
F6524-5405-1mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
1mg
$54.0 2023-09-05
Life Chemicals
F6524-5405-2mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
2mg
$59.0 2023-09-05
Life Chemicals
F6524-5405-10mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
10mg
$79.0 2023-09-05
Life Chemicals
F6524-5405-2μmol
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
2μmol
$57.0 2023-09-05
Life Chemicals
F6524-5405-5mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
5mg
$69.0 2023-09-05
Life Chemicals
F6524-5405-3mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
3mg
$63.0 2023-09-05
Life Chemicals
F6524-5405-4mg
N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzothiophene-2-carboxamide
2034370-70-0
4mg
$66.0 2023-09-05

N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzothiophene-2-carboxamide Related Literature

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